molecular formula C13H11N3O5S B2726903 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(isoxazol-3-yl)propanamide CAS No. 899955-66-9

2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(isoxazol-3-yl)propanamide

Cat. No. B2726903
CAS RN: 899955-66-9
M. Wt: 321.31
InChI Key: JGZQRRVYRYRMHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(isoxazol-3-yl)propanamide is a synthetic compound that has been studied for its potential applications in scientific research. This compound is also known as DIPLA and has been found to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Biological Evaluation

A study focused on the synthesis of novel derivatives bearing an aryl sulfonate moiety, including pyrazole, isoxazole, and other related derivatives for their antimicrobial and anti-inflammatory activities. Although the compound is not directly mentioned, this research context highlights the broader chemical family's relevance to developing potential therapeutic agents (Kendre, Landge, & Bhusare, 2015).

Ring Opening and Cyclization Reactions

Another study demonstrated the use of similar structural motifs in the efficient ring-opening [3 + 2] cyclization reactions, providing a method to access highly functionalized heterocyclic compounds. This methodology could be relevant for synthesizing compounds with the mentioned structure or related analogs (He, Pi, Wu, & Cui, 2020).

Antioxidant and Anticancer Activity

Research on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which share some structural similarities with the compound of interest, has shown significant antioxidant and anticancer activities. These findings suggest potential applications in cancer therapy and oxidative stress management (Tumosienė, Kantminienė, Klevinskas, Petrikaitė, Jonuškienė, & Mickevičius, 2020).

Synthesis and NMR Spectral Assignments

The synthesis of novel 1,4-benzothiazepine-5-one derivatives through reactions involving compounds with a similar core structure has been explored, providing insights into the chemical behavior and properties of such compounds. This research underscores the utility of NMR spectroscopy in elucidating the structures of complex organic molecules (Incerti, Acquotti, Sándor, & Vicini, 2009).

Antianaphylactic Activity

Studies on N-(4-isoxazolylthiazol-2-yl)oxamic acid derivatives, which are structurally related to the compound of interest, have revealed potent antianaphylactic activity in animal models. These findings highlight the therapeutic potential of such compounds in managing allergic reactions and inflammation (Chiarino, Grancini, Frigeni, Biasini, & Carenzi, 1991).

properties

IUPAC Name

N-(1,2-oxazol-3-yl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H11N3O5S/c1-8(12(17)14-11-6-7-21-15-11)16-13(18)9-4-2-3-5-10(9)22(16,19)20/h2-8H,1H3,(H,14,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JGZQRRVYRYRMHT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)NC1=NOC=C1)N2C(=O)C3=CC=CC=C3S2(=O)=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H11N3O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

321.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(isoxazol-3-yl)propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.